1-[(4-fluorooxan-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• IUPAC Name: 1-[(4-fluorooxan-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• InChI: InChI=1S/C15H24BFN2O3/c1-13(2)14(3,4)22-16(21-13)12-9-18-19(10-12)11-15(17)5-7-20-8-6-15/h9-10H,5-8,11H2,1-4H3
• InChI Key: UXJLEVGJUXEBMV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3(CCOCC3)F
• Molecular Formula: C15H24BFN2O3
• Molecular Weight: 310.17 g/mol

Description

1-[(4-fluorooxan-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a useful research compound. Its molecular formula is C15H24BFN2O3 and its molecular weight is 310.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[(4-fluorooxan-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(4-fluorooxan-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and DFT Studies : Compounds closely related to the target chemical have been synthesized and characterized using spectroscopic methods and X-ray diffraction. These studies include density functional theory (DFT) calculations to predict molecular structures, which are consistent with experimental data. This approach aids in understanding the chemical and physical properties of such compounds (Liao et al., 2022).

• Crystal Structure Analysis : The crystal structure of similar compounds has been determined, providing insights into the molecular conformation and crystallographic parameters. These studies are critical for the design of materials with specific properties and for understanding the interaction of these compounds with other molecules (Yang et al., 2021).

Theoretical Studies

• DFT and Molecular Orbital Studies : The electronic structure and molecular orbitals of related compounds have been investigated using DFT. These studies reveal the molecular electrostatic potential, frontier molecular orbitals, and other electronic properties, which are essential for predicting reactivity and interactions with biological targets (Huang et al., 2021).

Application in Material Science

• Luminescent Properties : Research into compounds incorporating the dioxaborolan-2-yl and pyrazole groups has explored their use in the development of luminescent materials. These materials have potential applications in optoelectronics, including organic light-emitting diodes (OLEDs) and other photonic devices (Cheon et al., 2005).

Antimicrobial Activity

• Antibacterial Activity : Certain fluorine-containing pyrazoles have demonstrated significant antibacterial activity, highlighting the potential of these compounds in developing new antibacterial agents. Such studies contribute to the broader field of medicinal chemistry by identifying new structural motifs with biological activity (Rai et al., 2009).